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In the landscape of cosmetic formulation, the selection of structuring agents is paramount to

achieving desired product performance, stability, and sensory characteristics. This guide

provides an objective comparison between Glycerides, C14-26, a synthetic wax, and common

natural waxes such as Carnauba, Candelilla, and Beeswax. This analysis is supported by

experimental data to assist researchers, scientists, and drug development professionals in

making informed ingredient choices.

Introduction to Cosmetic Waxes
Glycerides, C14-26 are synthetic or semi-synthetic waxes composed of esters formed from

glycerol and fatty acids with carbon chain lengths ranging from 14 to 26.[1] These glycerides

are valued for their versatility, consistency, and specific functional benefits in cosmetic

formulations.[1] A closely related and often-used example is C18-36 Acid Triglyceride, a

synthetic wax known for its high crystallinity and rigidity, often compared to Carnauba wax.[2][3]

Natural waxes are derived from plant and animal sources.[4] Carnauba wax, from the leaves of

the Brazilian palm Copernicia Cerifera, is the hardest known natural wax. Candelilla wax is

sourced from the Euphorbia Cerifera shrub and is known for the glossy finish it imparts.

Beeswax, produced by honeybees, is a traditional and widely used wax valued for its emollient

and film-forming properties.

Physicochemical Properties: A Quantitative
Comparison
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The functional differences between these waxes are rooted in their distinct physicochemical

properties. The following table summarizes key quantitative data for a representative synthetic

glyceride wax (C18-36 Acid Triglyceride) and common natural waxes.

Property
C18-36 Acid
Triglyceride
(Synthetic)

Carnauba Wax
(Natural)

Candelilla Wax
(Natural)

Beeswax
(Natural)

Melting Point

(°C)
66 - 73 82 - 86 68 - 73 61 - 65

Hardness
High, imparts

rigidity

Very High

(Hardest natural

wax)

High Medium

Composition

Triester of

glycerin and

C18-36 fatty

acids

~85% Esters, 2-

3% Free Fatty

Acids

~35% Esters,

>50%

Hydrocarbons

~71% Esters,

13% Free Acids,

15%

Hydrocarbons

Key Feature

High crystallinity,

consistent batch-

to-batch

High melting

point, provides

structure and

gloss

Good film-former,

adds gloss

Emollient, forms

a protective

barrier

Note: Data for Glycerides, C14-26 is represented by the similar synthetic wax, C18-36 Acid

Triglyceride. Data compiled from multiple sources.

Performance in Cosmetic Formulations
The choice between synthetic glycerides and natural waxes significantly impacts the final

product's characteristics.

In Emulsions (Creams & Lotions):

Glycerides, C14-26 and similar synthetic waxes act as effective emulsion stabilizers and

viscosity-controlling agents. They contribute to the consistency of creams and help protect

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b3427044?utm_src=pdf-body
https://www.benchchem.com/product/b3427044?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the skin from moisture loss by forming a hydrophobic film. Their batch-to-batch consistency

is a key advantage in large-scale production.

Natural Waxes, like beeswax, are excellent emollients and are known for their ability to form

a protective yet breathable barrier on the skin. Candelilla wax also functions as a thickening

agent and an effective emulsifier.

In Anhydrous Products (Lipsticks & Balms):

Glycerides, C14-26 (as C18-36 Acid Triglyceride) imparts a high degree of rigidity to stick

formulations, which is crucial for preventing deformation at elevated temperatures. Synthetic

waxes can improve oil hardness and structure in hot pour applications, reducing issues like

oil bleed.

Carnauba Wax is prized in lipstick formulations for its ability to raise the melting point and

provide structural integrity, preventing the stick from softening or melting. It also contributes

to a glossy finish.

Candelilla Wax provides firmness and is a good film-former, contributing to the gloss and

wear of lip products.

Beeswax adds structure and acts as a film-former, aiding in pigment retention.

Sensory Profile: Synthetic waxes often provide a smooth, non-sticky skin feel and can improve

the spreadability of a product. Natural waxes can sometimes have a heavier or stickier feel,

though this can be modified through formulation with other ingredients.

Experimental Protocols
Objective evaluation of wax performance relies on standardized experimental methods. Below

are detailed protocols for key performance tests.

Texture Analysis: Hardness of a Wax Stick
This protocol determines the hardness of a cosmetic stick (e.g., lipstick) by measuring the force

required to penetrate or break it.

Objective: To quantify the hardness and brittleness of a wax-based cosmetic stick.
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Apparatus:

Texture Analyzer (e.g., Brookfield CTX, Stable Micro Systems TA.XTplus).

Lipstick Cantilever Fixture (for break strength) or a needle/small cylinder probe (for

penetration).

Sample holder.

Methodology (Cantilever Bend Test):

Sample Preparation: Condition lipstick samples at a controlled temperature (e.g., 21°C) for

at least 24 hours.

Setup: Secure the lipstick base in the sample holder. Extend the lipstick to a specified

length (e.g., 12.5 mm).

Test Parameters:

Test Type: Compression.

Probe: Hemispherical blade (Lipstick Cantilever Fixture).

Pre-Test Speed: 1.0 mm/s.

Test Speed: 1.0 mm/s.

Target Distance: 7 mm.

Trigger Force: 10 g.

Procedure: The probe moves down at the set speed, bending the lipstick. The force is

continuously measured until the target distance is reached or the lipstick breaks.

Data Analysis: The peak force recorded is the hardness or break strength. The distance to

the peak indicates brittleness (a shorter distance suggests a more brittle sample). The

gradient of the force-distance curve represents the stiffness.
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Oil Binding Capacity (OBC)
This method evaluates the ability of a wax to structure and hold liquid oil within its crystal

network, which is critical for preventing syneresis (oil bleeding) in formulations.

Objective: To determine the percentage of oil retained in an oleogel after applying centrifugal

force.

Apparatus:

Laboratory centrifuge with temperature control.

Eppendorf tubes (or similar).

Analytical balance.

Methodology:

Sample Preparation: Prepare oleogels by dissolving a specific concentration of wax (e.g.,

3-7%) in oil at a high temperature (e.g., 80°C) with stirring to ensure complete dissolution.

Pour the hot mixture into pre-weighed centrifuge tubes and store under controlled

conditions (e.g., 4°C for one hour) to allow for crystallization.

Centrifugation: Place the tubes in the centrifuge and spin at a specified speed and

temperature (e.g., 4000 rpm at 24°C for 15 minutes).

Separation: After centrifugation, carefully invert the tubes onto an absorbent paper towel

for a set time (e.g., 5 minutes) to drain the separated liquid oil.

Measurement: Weigh the tubes again containing the remaining oleogel.

Calculation: The Oil Binding Capacity is calculated as the percentage of oil retained in the

oleogel structure.

Visualized Workflows and Logic
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// Nodes Start [label="Define Formulation Goals", shape=ellipse, fillcolor="#4285F4",

fontcolor="#FFFFFF"]; Vegan [label="Vegan Product?", shape=diamond, fillcolor="#FBBC05",

fontcolor="#202124"]; HeatStability [label="High Heat Stability Needed?", shape=diamond,

fillcolor="#FBBC05", fontcolor="#202124"]; Texture [label="Desired Texture?", shape=diamond,

fillcolor="#FBBC05", fontcolor="#202124"];

SelectNatural [label="Select Carnauba,\nCandelilla, or other\nplant-based waxes",

fillcolor="#34A853", fontcolor="#FFFFFF"]; SelectSynthetic [label="Consider Beeswax

or\nSynthetic Waxes", fillcolor="#EA4335", fontcolor="#FFFFFF"];

HighMelt [label="Prioritize Carnauba or\nhigh-melt synthetic waxes\n(e.g., C18-36 Acid

Triglyceride)", fillcolor="#34A853", fontcolor="#FFFFFF"]; MediumMelt [label="Candelilla or

Beeswax\nmay be suitable", fillcolor="#FFFFFF", fontcolor="#202124"];

Glossy [label="Use Candelilla or Carnauba", fillcolor="#FFFFFF", fontcolor="#202124"];

Creamy [label="Use Beeswax or\nblends with softer waxes", fillcolor="#FFFFFF",

fontcolor="#202124"];

Finalize [label="Finalize Wax Blend\n& Perform Stability Tests", shape=ellipse,

fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Start -> Vegan; Vegan -> SelectNatural [label="Yes"]; Vegan -> SelectSynthetic

[label="No"]; SelectNatural -> HeatStability; SelectSynthetic -> HeatStability;

HeatStability -> HighMelt [label="Yes"]; HeatStability -> MediumMelt [label="No"];

HighMelt -> Texture; MediumMelt -> Texture;

Texture -> Glossy [label="Glossy"]; Texture -> Creamy [label="Creamy"];

Glossy -> Finalize; Creamy -> Finalize; } caption: Decision tree for selecting a wax in lipstick

formulation.

Conclusion
Both Glycerides, C14-26 and natural waxes offer unique advantages in cosmetic science.

Glycerides, C14-26 and related synthetic waxes provide excellent consistency, stability, and
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rigidity, making them highly suitable for formulations requiring high-temperature stability and a

uniform sensory profile. Natural waxes offer a wide range of textures and are often preferred in

"natural" or "clean" beauty formulations. Carnauba wax is unparalleled for its hardness and

high melting point, while candelilla provides excellent gloss and beeswax contributes valuable

emollient properties. The optimal choice depends on the specific goals of the formulation,

including desired texture, stability requirements, and marketing claims (e.g., vegan). A

combination of different waxes is often employed to achieve the ideal balance of properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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